Cas no 1242899-98-4 (2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide)
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide
- 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide
-
- Inchi: 1S/C22H18N4O5/c1-29-16-4-2-3-15(10-16)23-21(27)12-25-7-8-26-18(22(25)28)11-17(24-26)14-5-6-19-20(9-14)31-13-30-19/h2-11H,12-13H2,1H3,(H,23,27)
- InChI Key: LJWVEMLGZYDDCB-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(OC)=C1)(=O)CN1C=CN2N=C(C3=CC=C4OCOC4=C3)C=C2C1=O
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-3312-2μmol |
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide |
1242899-98-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3312-5μmol |
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide |
1242899-98-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3312-10μmol |
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide |
1242899-98-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3312-20μmol |
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide |
1242899-98-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3312-1mg |
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide |
1242899-98-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3312-2mg |
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide |
1242899-98-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3312-3mg |
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide |
1242899-98-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3312-4mg |
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide |
1242899-98-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3312-5mg |
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide |
1242899-98-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3312-10mg |
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide |
1242899-98-4 | 10mg |
$79.0 | 2023-09-10 |
2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
Additional information on 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide
Research Briefing on 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide (CAS: 1242899-98-4)
Recent studies have highlighted the potential of 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide (CAS: 1242899-98-4) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazolo[1,5-a]pyrazine core and benzodioxolyl moiety, has garnered attention for its potential therapeutic applications, particularly in oncology and neurology.
The synthesis and pharmacological evaluation of this compound have been the focus of several recent investigations. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular structure and confirm its purity. In vitro studies have demonstrated its efficacy in modulating specific biological targets, including kinases and G-protein-coupled receptors (GPCRs), which are implicated in various disease pathways.
One of the key findings from recent research is the compound's ability to inhibit the activity of certain kinases involved in cancer cell proliferation. Preclinical studies using cell lines and animal models have shown that 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide exhibits potent anti-proliferative effects, with minimal cytotoxicity to normal cells. These results suggest its potential as a targeted therapy for specific cancer types.
In addition to its oncological applications, recent studies have explored the compound's neuroprotective properties. Preliminary data indicate that it may modulate neurotransmitter systems, offering potential benefits for neurological disorders such as Alzheimer's disease and Parkinson's disease. However, further research is needed to fully understand its mechanisms of action and therapeutic potential in these areas.
The pharmacokinetic profile of 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide has also been investigated, with studies focusing on its absorption, distribution, metabolism, and excretion (ADME) properties. Early results suggest favorable bioavailability and metabolic stability, although optimization of its formulation may be required to enhance its therapeutic efficacy.
Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, selectivity, and potential off-target effects need to be addressed in future studies. Researchers are also exploring the possibility of structural modifications to improve its pharmacological properties and reduce any adverse effects.
In conclusion, 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide represents a compelling area of research in chemical biology and medicinal chemistry. Its dual potential in oncology and neurology, combined with its unique structural features, makes it a valuable candidate for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.
1242899-98-4 (2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)